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Compound of Interest

Compound Name:
tert-Butyl 1-

allylhydrazinecarboxylate

Cat. No.: B153078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

tert-Butyl 1-allylhydrazinecarboxylate, a key reagent in synthetic organic chemistry. The

information is compiled from various sources to assist researchers and professionals in its

handling, application, and process development.

Compound Identification
Chemical Name: tert-butyl 1-allylhydrazinecarboxylate[1][2][3]

IUPAC Name: tert-butyl N-amino-N-prop-2-enylcarbamate[2]

CAS Number: 21075-86-5[1][2][4]

Molecular Formula: C₈H₁₆N₂O₂[1][2][4]

Molecular Weight: 172.22 g/mol [1][4]

Synonyms: 1-allyl-1-tert-butoxycarbonylhydrazine, N-Allyl-hydrazinecarboxylic acid tert-butyl

ester, EOS-61126[1][2][3]
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The following table summarizes the available physical property data for tert-Butyl 1-
allylhydrazinecarboxylate. It is important to note that several of these values are predicted

based on computational models and should be considered as estimates.

Property Value Source Notes

Molecular Weight 172.22 g/mol [1][4]

172.23 g/mol [2]

Melting Point 58 °C [2] Experimental

225.8 ± 33.0 °C [1] Predicted

Boiling Point Not Available [2]

Density 1.012 ± 0.06 g/cm³ [1] Predicted

Refractive Index 1.474 [1] Predicted

Flash Point 90.4 ± 25.4 °C [1] Predicted

Vapor Pressure
0.1 ± 0.4 mmHg at

25°C
[1] Predicted

Purity 97% - 98% [1][4]
As commercially

available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of tert-Butyl 1-
allylhydrazinecarboxylate are not readily available in the surveyed literature. However,

protocols for the synthesis of its core precursor, tert-butyl carbazate, are well-documented and

provide insight into the laboratory procedures relevant to this class of compounds.

Example Protocol: Synthesis of tert-Butyl Carbazate

This procedure describes the synthesis of tert-butyl carbazate from di-tert-butyl dicarbonate

and hydrazine hydrate.[5]

Materials:
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Di-tert-butyl dicarbonate

Hydrazine hydrate[5]

Isopropyl alcohol (IPA)[5]

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve hydrazine hydrate (2.26 mmol) in 5 mL of isopropyl alcohol.[5]

Cool the solution to 0 °C in an ice bath.[5]

Add a solution of di-tert-butyl dicarbonate (1 mmol) in 1 mL of isopropyl alcohol dropwise to

the cooled hydrazine hydrate solution.[5]

Stir the resulting reaction mixture at 0 °C for 2 hours.[5]

Following the reaction, remove the solvent by evaporation.[5]

Dissolve the residue in dichloromethane.[5]

Dry the organic solution over anhydrous magnesium sulfate.[5]

Filter the solution to remove the desiccant.[5]

Evaporate the solvent to yield tert-butyl carbazate as a white semi-solid.[5]

Logical Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of tert-butyl

carbazate, a key precursor to tert-Butyl 1-allylhydrazinecarboxylate.
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Starting Materials

Reaction & Workup

Final Product

Hydrazine Hydrate in IPA

1. Mix and Cool to 0°C

Di-tert-butyl Dicarbonate in IPA

2. Stir for 2 hours at 0°C

Reaction Start

3. Evaporate Solvent

Reaction Complete

4. Dissolve in DCM

5. Dry with MgSO4

6. Filter

7. Evaporate DCM

tert-Butyl Carbazate
(White Semi-Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-butyl carbazate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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